Cas no 53702-48-0 (9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester)

9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester structure
53702-48-0 structure
Product name:9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester
CAS No:53702-48-0
MF:C39H74O5
MW:623.001873493195
CID:372927
PubChem ID:6443547

9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester
    • [(2S)-3-hydroxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
    • 1-stearoyl-2-oleoyl-sn-glycerol
    • 1-STERAOYL-2-OLEOYL-SN-GLYCEROL
    • AC1O5Z73
    • CHEBI:75468
    • HMDB07160
    • sn-Sodg
    • Q27105044
    • DTXSID301150231
    • DAG(18:0/18:1w9)
    • (1S)-1-(Hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl (9Z)-9-octadecenoate
    • DG(18:0/18:1(9Z)/0:0)
    • Diacylglycerol(18:0/18:1w9)
    • 1-octadecanoyl-2-(9Z-octadecenoyl)-sn-glycerol
    • 9-Octadecenoic acid (Z)-, 1-(hydroxymethyl)-2-((1-oxooctadecyl)oxy)ethyl ester, (S)-
    • Diacylglycerol(18:0/18:1n9)
    • DAG(18:0/18:1n9)
    • DG(18:0/18:1w9)
    • DG(18:0/18:1/0:0)[iso2]
    • LMGL02010043
    • DG(18:0/18:1n9)
    • DG(18:0/18:1(9Z)/0:0)[iso2]
    • (2S)-1-hydroxy-3-(octadecanoyloxy)propan-2-yl (9Z)-octadec-9-enoate
    • 1-octadecanoyl-2-[(9Z)-octadecenoyl]-sn-glycerol
    • DG(18:0_18:1)
    • SCHEMBL7917740
    • 53702-48-0
    • Inchi: InChI=1S/C39H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,37,40H,3-17,19,21-36H2,1-2H3/b20-18-/t37-/m0/s1
    • InChI Key: SAEPUUXWQQNLGN-LVVMQYBKSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

  • Exact Mass: 622.553625
  • Monoisotopic Mass: 622.553625
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 37
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.3
  • Topological Polar Surface Area: 72.8

Experimental Properties

  • Density: 0.928
  • Boiling Point: 668.2°Cat760mmHg
  • Flash Point: 184.7°C
  • PSA: 72.83000
  • LogP: 11.73270

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